Cas no 2229383-44-0 (tert-butyl N-2-(2-ethynylphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(2-ethynylphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229383-44-0
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 5971305
• PubChem ID: 165652665
• Update Time: 2025-06-08

tert-butyl N-2-(2-ethynylphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-ethynylphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• EN300-1873133
• 2229383-44-0
• tert-butyl N-[2-(2-ethynylphenyl)-1-oxopropan-2-yl]-N-methylcarbamate

• Inchi： 1S/C17H21NO3/c1-7-13-10-8-9-11-14(13)17(5,12-19)18(6)15(20)21-16(2,3)4/h1,8-12H,2-6H3
• InChI Key： VKGVOIUEABGYRM-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=CC=CC=1C#C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 287.15214353g/mol
• Monoisotopic Mass: 287.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-2-(2-ethynylphenyl)-1-oxopropan-2-yl-N-methylcarbamate

tert-butyl N-2-(2-ethynylphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229383-44-0)

The compound tert-butyl N-2-(2-ethynylphenyl)-1-oxopropan-2-yl-N-methylcarbamate, identified by the CAS registry number 222938344, is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group, a methylcarbamate moiety, and a ethynylphenyl substituent. The presence of these functional groups makes it a versatile building block for various chemical transformations and applications.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, coupling reactions, and carbonyl chemistry. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of transition metal catalysts, such as palladium complexes, has significantly improved the yield and purity of this compound in laboratory settings.

In terms of applications, this compound has been extensively studied for its potential in drug discovery and development. The methylcarbamate group is known to exhibit bioactivity in various biological systems, making it a valuable component in medicinal chemistry research. Additionally, the ethynylphenyl substituent introduces unique electronic properties that can be exploited in designing bioactive molecules with specific pharmacokinetic profiles.

Recent studies have also highlighted the role of this compound in the synthesis of advanced materials. Its ability to undergo polymerization under specific conditions has led to its use in the development of novel polymeric materials with tailored mechanical and thermal properties. Furthermore, the compound's stability under harsh chemical conditions makes it an ideal candidate for industrial applications where robustness is required.

The structural integrity of this compound is further enhanced by its stereochemistry. The configuration at the chiral centers within the molecule plays a crucial role in determining its physical and chemical properties. Researchers have employed various analytical techniques, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, to elucidate the exact stereochemical arrangement of this compound.

In conclusion, tert-butyl N-2-(ethynylphenyl)-1-oxopropan-2-yln-methylcarbamate represents a cutting-edge molecule with multifaceted applications across diverse scientific disciplines. Its synthesis, characterization, and utilization continue to be areas of active research, driven by the need for innovative solutions in modern chemistry and materials science.